1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-[1-[(3,5-difluorophenyl)methyl]piperidin-4-yl]-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H31F2N3O/c1-15(2)24-21(27)17-3-9-26(10-4-17)20-5-7-25(8-6-20)14-16-11-18(22)13-19(23)12-16/h11-13,15,17,20H,3-10,14H2,1-2H3,(H,24,27)
• InChI Key: QVIGBVJQVWJCSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCN(CC1)C2CCN(CC2)CC3=CC(=CC(=C3)F)F
• Molecular Formula: C21H31F2N3O
• Molecular Weight: 379.5 g/mol

Description

1-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide, also known as DFB, is a synthetic compound that belongs to the family of piperidine derivatives. It is a potent and selective antagonist of the dopamine D3 receptor, which plays a crucial role in the regulation of reward and motivation pathways in the brain. DFB has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of addiction, schizophrenia, and other psychiatric disorders.

Mechanism of Action

1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide is a selective antagonist of the dopamine D3 receptor, which is predominantly expressed in the mesolimbic pathway of the brain. The mesolimbic pathway is involved in the regulation of reward and motivation, and dysregulation of this pathway has been implicated in addiction and psychiatric disorders. By blocking the D3 receptor, 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide reduces the reinforcing effects of drugs of abuse and may also improve cognitive function in schizophrenia.
Biochemical and Physiological Effects:
1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide has been shown to have a range of biochemical and physiological effects in preclinical studies. In addition to its effects on the dopamine D3 receptor, 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide has been shown to modulate other neurotransmitter systems, including the serotonin and glutamate systems. 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuroplasticity and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide in laboratory experiments is its high selectivity for the dopamine D3 receptor. This allows researchers to study the specific role of the D3 receptor in addiction and psychiatric disorders without the confounding effects of other dopamine receptor subtypes. However, one limitation of using 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide is its relatively low potency compared to other D3 receptor antagonists, which may require higher doses to achieve the desired effects.

Future Directions

There are several potential future directions for research on 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide. One area of interest is the development of more potent and selective D3 receptor antagonists that could be used in clinical trials for addiction and psychiatric disorders. Another area of interest is the investigation of the role of the D3 receptor in other neurological and psychiatric disorders, such as Parkinson's disease and depression. Finally, there is a need for further investigation into the long-term effects of 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide on neuroplasticity and cognitive function.

Synthesis Methods

The synthesis of 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide involves a multi-step process that starts with the reaction of N-isopropyl-4-piperidone with 3,5-difluorobenzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 4-cyanobenzylamine to form the final product, 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide. The purity and yield of 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide can be improved by using high-performance liquid chromatography (HPLC) purification techniques.

Scientific Research Applications

1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of addiction and psychiatric disorders. In preclinical studies, 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide has been shown to reduce drug-seeking behavior in animal models of addiction, including cocaine, methamphetamine, and nicotine. 1'-(3,5-difluorobenzyl)-N-isopropyl-1,4'-bipiperidine-4-carboxamide also has potential applications in the treatment of schizophrenia, as it has been shown to improve cognitive function and reduce positive symptoms in animal models of the disease.